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Compound of Interest

Compound Name: 4,5-Difluoro-2-methoxyaniline

Cat. No.: B1319555 Get Quote

Technical Data Sheet: 4,5-Difluoro-2-
methoxyaniline
Audience: Researchers, scientists, and drug development professionals.

Introduction:

4,5-Difluoro-2-methoxyaniline is a fluorinated aromatic amine that serves as a key building

block in the synthesis of complex organic molecules. Its structure, which incorporates a difluoro

substitution pattern on the benzene ring along with methoxy and amine functional groups,

makes it a valuable intermediate in the pharmaceutical and agrochemical industries.[1] The

presence of fluorine atoms can significantly influence the pharmacokinetic and

physicochemical properties of a molecule, such as metabolic stability, lipophilicity, and binding

affinity.

This document provides the core physicochemical properties of 4,5-Difluoro-2-
methoxyaniline.

Physicochemical Properties:

The fundamental molecular formula and weight are essential for stoichiometric calculations in

synthesis and for characterization.
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Property Value Source

Molecular Formula C₇H₇F₂NO [1][2]

Molecular Weight 159.14 g/mol [2]

Alternate Molecular Weight 159.1334 g/mol [1]

Logical Relationship of Properties

The diagram below illustrates the direct relationship between the chemical structure and its

derived properties, the molecular formula and weight.
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Caption: Derivation of molecular formula and weight from the chemical structure.

Applications in Research and Development:

4,5-Difluoro-2-methoxyaniline is primarily utilized as an intermediate in organic synthesis.[1]

Its unique substitution pattern is leveraged by medicinal chemists and process chemists to

create novel molecules with specific biological activities or material properties. It is particularly

employed in the development of drugs targeting a variety of diseases, including cancer and
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central nervous system disorders, as well as in the creation of advanced agrochemicals like

pesticides and herbicides.[1]

Note: The request for detailed experimental protocols and signaling pathways is not applicable

to the fundamental properties of a chemical intermediate like 4,5-Difluoro-2-methoxyaniline.

Such information would be relevant to a specific biological study or a complex synthesis

process involving this compound, rather than the compound itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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